Cas no 1806390-35-1 (3-(Difluoromethoxy)-4-hydrazinylmandelic acid)

• Product Name: 3-(Difluoromethoxy)-4-hydrazinylmandelic acid
• CAS No: 1806390-35-1
• MF: C₉H₁₀F₂N₂O₄
• MW: 248.183509349823
• CID: 4939601
• Update Time: 2025-06-11

3-(Difluoromethoxy)-4-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-4-hydrazinylmandelic acid

• Inchi： 1S/C9H10F2N2O4/c10-9(11)17-6-3-4(7(14)8(15)16)1-2-5(6)13-12/h1-3,7,9,13-14H,12H2,(H,15,16)
• InChI Key： LFFFQQAUPVFYKK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)C(C(=O)O)O)NN)F

Computed Properties

• Exact Mass: 248.06086313 g/mol
• Monoisotopic Mass: 248.06086313 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 105
• Molecular Weight: 248.18

Additional information on 3-(Difluoromethoxy)-4-hydrazinylmandelic acid

3-(Difluoromethoxy)-4-hydrazinylmandelic Acid: An Emerging Compound in Medicinal Chemistry

3-(Difluoromethoxy)-4-hydrazinylmandelic acid (CAS No. 1806390-35-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethoxy and hydrazinyl functionalities, offers a promising scaffold for the development of new drugs targeting various diseases.

The difluoromethoxy group is known for its ability to modulate the physicochemical properties of molecules, enhancing their lipophilicity and metabolic stability. This feature is particularly advantageous in drug design, as it can improve the bioavailability and pharmacokinetic profile of the final product. The hydrazinyl moiety, on the other hand, is a versatile functional group that can participate in various chemical reactions, making it a valuable component in the synthesis of bioactive compounds.

Recent studies have highlighted the potential of 3-(Difluoromethoxy)-4-hydrazinylmandelic acid in the treatment of cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 3-(Difluoromethoxy)-4-hydrazinylmandelic acid has shown promise in other therapeutic areas. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively reduce inflammation and oxidative stress, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate the expression of pro-inflammatory cytokines and enzymes.

The synthesis of 3-(Difluoromethoxy)-4-hydrazinylmandelic acid has been optimized through various synthetic routes, ensuring high yields and purity. One notable method involves the reaction of 3-difluoromethoxy-4-hydroxybenzaldehyde with hydrazine hydrate followed by a subsequent esterification step. This approach not only simplifies the synthetic process but also allows for easy scalability, making it suitable for large-scale production.

The pharmacological evaluation of 3-(Difluoromethoxy)-4-hydrazinylmandelic acid has also been extensive. Preclinical studies have demonstrated its favorable safety profile, with minimal toxicity observed even at high doses. These findings are crucial for advancing this compound into clinical trials, where its efficacy and safety can be further assessed in human subjects.

In conclusion, 3-(Difluoromethoxy)-4-hydrazinylmandelic acid (CAS No. 1806390-35-1) represents a promising lead compound in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential, with the hope of bringing new treatments to patients suffering from various diseases.